Cas no 2092506-71-1 (1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenze ne C)

• Product Name: 1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenze ne C
• CAS No: 2092506-71-1
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 6011815
• PubChem ID: 131537987
• Update Time: 2025-08-03

1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenze ne C Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenze ne C
• Benzene, 1-bromo-5-(chloromethyl)-2-fluoro-4-methyl-
• 1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenzene
• EN300-35758013
• 2092506-71-1

• Inchi： 1S/C8H7BrClF/c1-5-2-8(11)7(9)3-6(5)4-10/h2-3H,4H2,1H3
• InChI Key： UNUDIKSUASQYKJ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(CCl)=C(C)C=C1F

Computed Properties

• Exact Mass: 235.94037g/mol
• Monoisotopic Mass: 235.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 272.1±35.0 °C(Predicted)

Additional information on 1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenze ne C

Recent Advances in the Application of 1-Bromo-5-(chloromethyl)-2-fluoro-4-methylbenzene (CAS: 2092506-71-1) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenzene (CAS: 2092506-71-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This halogenated aromatic derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of complex pharmacophores. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in Suzuki-Miyaura cross-coupling reactions to generate novel kinase inhibitors. The research team utilized 2092506-71-1 as a pivotal intermediate in creating a library of 4-aryl-2-aminopyrimidine derivatives, several of which showed promising activity against EGFR mutants with IC50 values in the low nanomolar range. The presence of both bromo and chloromethyl groups on the aromatic ring provided unique opportunities for sequential functionalization, enabling rapid structure-activity relationship exploration.

In parallel developments, researchers at several pharmaceutical companies have incorporated 1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenzene into their fragment-based drug discovery platforms. The compound's balanced lipophilicity (clogP ~2.8) and molecular weight (223.5 g/mol) make it particularly suitable for fragment growth strategies. Recent patent applications (WO2023051234, US20230145678) describe its use in generating covalent inhibitors targeting cysteine residues in challenging therapeutic targets such as KRAS G12C and SARS-CoV-2 main protease.

The fluoromethyl substitution pattern of 2092506-71-1 has also attracted attention in PET radiopharmaceutical development. A 2024 Nature Communications paper reported its successful incorporation into fluorine-18 labeled probes for imaging neuroinflammation. The researchers exploited the compound's reactivity to develop a one-step radiosynthesis of [18F]FM-PEB, a novel tracer for translocator protein (TSPO) imaging with improved brain uptake and target-to-background ratios compared to existing clinical standards.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have provided updated guidelines for working with 1-bromo-5-(chloromethyl)-2-fluoro-4-methylbenzene. While the compound shows moderate acute toxicity (LD50 oral rat: 320 mg/kg), proper personal protective equipment and engineering controls are recommended due to its potential skin sensitization and mutagenic properties. These findings have important implications for industrial-scale applications and regulatory submissions.

Looking forward, the unique combination of reactive handles (bromo, chloromethyl, and fluoro substituents) on this aromatic scaffold continues to inspire innovative applications in chemical biology. Current research directions include its use in DNA-encoded library technology, proteolysis targeting chimeras (PROTACs), and as a versatile intermediate for the synthesis of covalent warheads. The compound's commercial availability from multiple suppliers (≥98% purity) and well-established synthetic routes ensure its continued importance in medicinal chemistry research.